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Compound of Interest

Compound Name: 1-Hydroxy-2(1H)-quinolinone
CAS No.: 58-57-1
Cat. No.: B1296184

Get Quote

1-Hydroxy-2(1H)-quinolinone, also known as 1-hydroxyquinolin-2-one, is a heterocyclic
compound featuring a quinoline core with a hydroxyl group on the nitrogen atom and a

carbonyl group at the 2-position.[1] Its unique electronic and structural features make it a
valuable intermediate in organic synthesis and a scaffold for developing novel therapeutic

agents.[2][3]

Table 1: Core Identifiers and Physicochemical Properties of 1-Hydroxy-2(1H)-quinolinone
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Identifier Value Source

CAS Number 58-57-1 PubChem[1]
Molecular Formula CoH7NO2 PubChem[1]
Molecular Weight 161.16 g/mol PubChem[1]
IUPAC Name 1-hydroxyquinolin-2-one PubChem[1]

2-Hydroxyquinoline 1-oxide,
Synonyms ] PubChem[1]
Carbostyril, 1-hydroxy-

Appearance Off-White to Pale Orange Solid  Pharmaffiliates[4]

Storage 2-8°C, Refrigerator Pharmaffiliates[4]

Synthesis of 1-Hydroxy-2(1H)-quinolinone

The synthesis of quinolinone derivatives can be achieved through various methods. One
notable approach is the photocatalytic rearrangement of quinoline-N-oxides. This method is
advantageous due to its high atom economy and reliance on a reagent-free photocatalytic
mechanism.[2]

Conceptual Workflow for Photocatalytic Synthesis
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Caption: Workflow for the photocatalytic synthesis of 1-Hydroxy-2(1H)-quinolinone.

Experimental Protocol: Photocatalytic Synthesis

The following protocol is a representative example of the synthesis of a quinolin-2(1H)-one
derivative from the corresponding quinoline-N-oxide, illustrating the principles of the
photocatalytic approach.

o Preparation of the Reaction Mixture: In a quartz reaction vessel, dissolve the starting
guinoline-N-oxide in argon-saturated acetonitrile. The concentration of the starting material is
a critical parameter that can influence the reaction rate.[2]

o Photocatalysis: Irradiate the reaction mixture with a blue LED light source at room
temperature. The progress of the reaction can be monitored by taking aliquots at regular
intervals and analyzing them using *H NMR spectroscopy.[2]
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e Work-up and Purification: Upon completion of the reaction, the solvent is removed under
reduced pressure. The resulting crude product is then purified using column chromatography
on silica gel to yield the pure 1-Hydroxy-2(1H)-quinolinone.

Spectroscopic Characterization

The structural elucidation of 1-Hydroxy-2(1H)-quinolinone relies on a combination of
spectroscopic techniques. The tautomeric equilibrium between the lactim (2-hydroxyquinoline)
and lactam (2(1H)-quinolone) forms significantly influences the spectroscopic data, with the
lactam form being predominant in polar solvents.[5]

Table 2: Spectroscopic Data for 1-Hydroxy-2(1H)-quinolinone and Related Structures
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Technique Key Observations Reference

Aromatic protons typically
appear as multiplets in the
range of 7.16-7.83 ppm. The
1H NMR ResearchGate[6]
OH and NH protons show
signals at approximately 12.90

and 11.18 ppm, respectively.

The carbonyl carbon (C-2) and
the carbon bearing the
hydroxyl group (C-4 in related
13C NMR compounds) are typically ResearchGate[6]
downfield, with chemical shifts
around 163.57 ppm and
162.43 ppm, respectively.

Characteristic bands include a
broad O-H stretch around
3400-2800 cm~1, a C=0
IR Spectroscopy ResearchGate[6]
stretch near 1657 cm~1, and
C=C aromatic stretches

around 1508 cm~1.[6][7]

The mass spectrum will show
a molecular ion peak
Mass Spectrometry corresponding to the molecular  PubChem[1]
weight of the compound
(161.16 g/mol ).[1]

Applications in Research and Drug Development

The quinolinone scaffold is a "privileged structure” in medicinal chemistry, appearing in
numerous natural products and pharmacologically active compounds.[2] Derivatives of
quinolinone exhibit a broad spectrum of biological activities, making them attractive candidates
for drug discovery programs.[3][8]

Key Biological Activities of Quinolinone Derivatives:
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» Antimicrobial Agents: Fluoroquinolones are a well-established class of antibiotics that target
bacterial DNA gyrase and topoisomerase 1V, leading to bacterial cell death.[9]

» Anticancer Activity: Certain quinolinone derivatives have demonstrated antiproliferative
effects, highlighting their potential as anticancer agents.[8]

 Antiviral and Antifungal Properties: The quinolinone core is present in compounds with
promising antiviral and antifungal activities.[10]

o Herbicidal Activity: Some hydroxyquinoline derivatives have been investigated for their
herbicidal properties, primarily through the inhibition of photosystem II.[3]

lllustrative Mechanism of Action: Fluoroquinolone
Antibiotics
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Caption: Simplified mechanism of action for fluoroquinolone antibiotics.

Conclusion

1-Hydroxy-2(1H)-quinolinone is a versatile heterocyclic compound with a rich chemical profile

and significant potential in various scientific domains. Its synthesis, characterization, and

application are of great interest to researchers in organic synthesis, medicinal chemistry, and
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materials science. A comprehensive understanding of its properties and reactivity is crucial for
leveraging this scaffold to develop novel molecules with desired functionalities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical Identity and Physicochemical Properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1296184/docs#chemical-identity-and-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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